Cas no 1806761-31-8 (5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806761-31-8
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4842095
• Update Time: 2025-10-20

5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7ClF3NO3/c1-16-7-6(4-15)5(2-10)3-14-8(7)17-9(11,12)13/h3-4H,2H2,1H3
• InChI Key： QJCHWWPMJOLXSY-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

Comprehensive Overview of 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806761-31-8)

5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde, identified by the unique CAS No. 1806761-31-8, is a synthetically versatile heterocyclic compound with a complex functional group arrangement. Its molecular structure integrates a pyridine ring substituted with a chloromethyl group at the C5 position, a methoxy group at C3, and a trifluoromethoxy group at C2, culminating in an aldehyde functionality at C4. This combination of electron-withdrawing and electron-donating substituents creates a unique electronic environment that influences its reactivity and potential applications in medicinal chemistry and materials science.

The strategic placement of the chloromethyl moiety in this compound offers opportunities for further derivatization via nucleophilic substitution reactions. Recent studies have highlighted the utility of chloromethylated heterocycles in the development of bioconjugation strategies, where such groups serve as reactive handles for attaching biomolecules or functional polymers. The presence of the trifluoromethoxy substituent further enhances the compound’s hydrophobicity and metabolic stability, properties that are critical in drug design for improving pharmacokinetic profiles.

In the context of modern pharmaceutical research, compounds containing both pyridine rings and aldehyde functionalities have emerged as key scaffolds for enzyme inhibitors and receptor modulators. The aldehyde group in 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde can participate in various chemical transformations, including reductive amination or condensation reactions to form hydrazones or imines—common motifs in bioactive molecules targeting metabolic pathways or protein-protein interactions.

Synthetic approaches to this compound typically involve multistep organic reactions leveraging palladium-catalyzed cross-coupling methodologies for introducing fluorinated substituents. A 2023 study published in *Organic Letters* demonstrated an efficient route using copper(I)-mediated trifluoromethylation of pyridine derivatives, followed by selective methylation and chlorination steps to achieve the desired substitution pattern. Such advancements underscore the growing interest in fluorinated heterocycles for their tunable physicochemical properties.

The methoxy substituent at C3 position contributes to hydrogen bonding capabilities and influences solubility characteristics, which are essential parameters in formulation development. Comparative analysis with structurally related compounds has shown that methylation at this position can significantly enhance membrane permeability while maintaining target selectivity—a critical factor in CNS drug design where blood-brain barrier penetration is required.

In materials science applications, compounds with similar architectures have been explored as precursors for optoelectronic materials due to their extended conjugation systems. The combination of electron-rich pyridine rings with electron-deficient trifluoromethoxy groups creates asymmetry that can be exploited in designing charge-transfer complexes or nonlinear optical materials. Recent computational studies using DFT methods have predicted favorable electronic transitions for such systems under UV-visible irradiation.

The synthetic versatility of this scaffold is further amplified by its compatibility with click chemistry methodologies. The aldehyde functionality enables participation in thiol-Michael additions or oxime ligation reactions, which are widely used in bioorthogonal chemistry for labeling cellular components without perturbing native biological processes. This property positions it as a valuable building block for developing fluorescent probes or affinity tags.

From an environmental sustainability perspective, recent green chemistry initiatives have focused on optimizing synthesis protocols to minimize solvent usage and waste generation during production of fluorinated intermediates like this compound. A 2024 review highlighted solvent-free microwave-assisted synthesis as an effective approach for achieving high yields while reducing reaction times by over 60% compared to conventional methods.

In academic research settings, this compound has been utilized as a model substrate for studying regioselective substitution reactions on pyridine derivatives. Its distinct substitution pattern provides a challenging yet tractable system for investigating steric-electronic effects during nucleophilic attack processes—a fundamental area of study in physical organic chemistry curricula worldwide.

The structural diversity achievable through modification of this core scaffold continues to attract attention from both academic and industrial research groups. By varying substituents at different positions on the pyridine ring while maintaining key functionalities like the aldehyde group and trifluoromethoxy moiety, researchers can systematically explore structure-activity relationships relevant to specific therapeutic targets or material properties.

Ongoing investigations into fluorinated heterocycles suggest that compounds like this may play roles beyond traditional pharmaceutical applications. For instance, preliminary studies indicate potential utility as ligands in homogeneous catalysis systems where precise control over metal coordination environments is required to achieve high enantioselectivity in asymmetric transformations.

In summary, the unique combination of functional groups present in5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806761-31-8) positions it as a multifunctional platform molecule with broad applicability across chemical disciplines ranging from medicinal chemistry to materials engineering. Continued exploration through both experimental and computational approaches will likely uncover new dimensions to its utility while addressing challenges related to scalable synthesis and functional group compatibility.